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Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 5-
Methylhept-3-ene (CAS No: 13172-91-3), a valuable organic compound relevant to various
research and development applications. This document is intended for researchers, scientists,
and professionals in drug development, offering detailed spectral analysis, experimental
protocols, and visual representations of its chemical properties.

Molecular Structure and Spectroscopic Overview

5-Methylhept-3-ene is an unsaturated hydrocarbon with the molecular formula CsHie and a
molecular weight of 112.21 g/mol .[1] It exists as cis (Z) and trans (E) isomers, which can be
distinguished by spectroscopic techniques. This guide focuses on the general spectroscopic
features and provides data that may be representative of a mixture or a specific isomer where
noted.

A general workflow for the spectroscopic analysis of a volatile organic compound like 5-
Methylhept-3-ene is outlined below.
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A generalized workflow for the spectroscopic analysis of 5-Methylhept-3-ene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
a molecule. Due to the unavailability of specific experimental data in the public domain, the
following tables present predicted *H and 13C NMR chemical shifts for (E)-5-Methylhept-3-ene.
These predictions are based on standard chemical shift correlation tables and computational

models.

Predicted *H NMR Data

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12516979/docs?utm_src=pdf-body-img#spectroscopic-profile-of-5-methylhept-3-ene-a-technical-guide
https://www.benchchem.com/product/b12516979/docs?utm_src=pdf-body#spectroscopic-profile-of-5-methylhept-3-ene-a-technical-guide
https://www.benchchem.com/product/b12516979/docs?utm_src=pdf-body#spectroscopic-profile-of-5-methylhept-3-ene-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12516979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Protons Chemical Shift (ppm) Multiplicity
H1 ~0.9 Triplet
H2 ~2.0 Quintet
H3 ~54 Multiplet
H4 ~54 Multiplet
H5 ~1.8 Sextet
H6 ~1.3 Sextet
H7 ~0.9 Triplet
5-CHs ~0.9 Doublet
Carbon Chemical Shift (ppm)
C1 ~14

Cc2 ~ 26

C3 ~ 125

C4 ~ 135

C5 ~ 40

C6 ~ 30

Cc7 ~12

5-CHs ~ 20

The diagram below illustrates the molecular structure of (E)-5-Methylhept-3-ene with atom

numbering for NMR assignments.

Structure of (E)-5-Methylhept-3-ene with atom numbering for NMR.

Infrared (IR) Spectroscopy
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The IR spectrum of 5-Methylhept-3-ene is expected to show characteristic absorption bands
for an alkene. The key functional group absorptions are summarized in the table below.

Functional Group Wavenumber (cm~—?) Intensity
=C-H Stretch 3000-3100 Medium

C-H Stretch (sp?3) 2850-3000 Strong

C=C stretch 1640-1680 Medium-Weak
C-H Bend (sp?3) 1375-1470 Medium

=C-H Bend (trans) ~965 Strong

=C-H Bend (cis) ~675-730 Strong

Mass Spectrometry (MS)

Electron ionization mass spectrometry of 5-Methylhept-3-ene would result in a molecular ion
peak and various fragment ions. The molecular ion (M*) is expected at a mass-to-charge ratio
(m/z) of 112.

Key Predicted Fragment lons:

miz Fragment
97 [M - CHs]*

83 [M - C2Hs]*
69 [M - CsH7]*
55 [CaH7]*

41 [CsHs]*

The fragmentation of the molecular ion is a key indicator of the molecule's structure. A plausible
fragmentation pathway is depicted below.
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A simplified representation of the predicted mass fragmentation pathway.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques
discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 5-Methylhept-3-ene (typically 5-10 mg) is dissolved in a deuterated solvent (e.g.,
CDCIs, ~0.5 mL) in an NMR tube. The *H and *3C NMR spectra are recorded on a high-field
NMR spectrometer (e.g., 400 MHz or higher). Chemical shifts are reported in parts per million
(ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy

A drop of neat liquid 5-Methylhept-3-ene is placed between two sodium chloride (NaCl) or
potassium bromide (KBr) plates to form a thin film. The IR spectrum is then recorded using a
Fourier-transform infrared (FTIR) spectrometer, typically over a range of 4000-400 cm~1.

Mass Spectrometry (MS)

For a volatile compound like 5-Methylhept-3-ene, a gas chromatography-mass spectrometry
(GC-MS) system is commonly used. The sample is injected into the GC, where it is vaporized
and separated from any impurities. The separated compound then enters the mass
spectrometer, where it is ionized (typically by electron impact), and the resulting ions are
separated based on their mass-to-charge ratio.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12516979/docs?utm_src=pdf-body-img#spectroscopic-profile-of-5-methylhept-3-ene-a-technical-guide
https://www.benchchem.com/product/b12516979/docs?utm_src=pdf-body#spectroscopic-profile-of-5-methylhept-3-ene-a-technical-guide
https://www.benchchem.com/product/b12516979/docs?utm_src=pdf-body#spectroscopic-profile-of-5-methylhept-3-ene-a-technical-guide
https://www.benchchem.com/product/b12516979/docs?utm_src=pdf-body#spectroscopic-profile-of-5-methylhept-3-ene-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12516979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer: The spectroscopic data presented in this guide, particularly the NMR data, are
predicted values and should be used for reference purposes. For definitive structural
confirmation, experimental data should be acquired and interpreted by qualified personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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